N-(3,5-dimethylphenyl)benzamide
Cat. No. B8801242
Key on ui cas rn:
25050-22-0
M. Wt: 225.28 g/mol
InChI Key: PPCBJAXGIPETIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06867298B2
Procedure details
An oven-dried resealable Schlenk tube was charged with CuI (4.0 mg, 0.0210 mmol, 1.0 mol %), benzamide (300 mg, 2.48 mmol), K2CO3 (600 mg, 4.38 mmol), evacuated and backfilled with argon. trans-1,2-Cyclohexanediamine (26 μL, 0.216 mmol, 11 mol %), 5-bromo-m-xylene (280 μL, 2.06 mmol) and dioxane (1.0 mL) were added under argon. The Schlenk tube was sealed and the reaction mixture was stirred magnetically at 110° C. for 23 h. The resulting suspension was cooled to room temperature and filtered through a 0.5×1 cm pad of silica gel eluting with 10 mL of ethyl acetate. The filtrate was concentrated and the residue was purified by flash chromatography on silica gel (2×20 cm; hexane-ethyl acetate 3:1; 15 mL fractions). Fractions 10-15 provided 419 mg (90% yield) of the product as white crystals. 1H NMR (400 MHz, CDCl3): δ 7.92-7.85 (m, 3H), 7.59-7.75 (m, 3H), 7.31 (s, 2H), 6.82 (s, 1H), 2.34 (s, 6H). 13C NMR (100 MHz, CDCl3): δ 165.6, 138.7, 137.7, 135.1, 131.7, 128.7, 126.9, 126.3, 117.9, 21.3. IR (neat, cm−1): 3300, 1649,1614, 1547.
Name
CuI
Quantity
4 mg
Type
catalyst
Reaction Step Two
Name
Yield
90%
Identifiers
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REACTION_CXSMILES
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[C:1]([NH2:9])(=[O:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.C([O-])([O-])=O.[K+].[K+].[C@@H]1(N)CCCC[C@H]1N.Br[C:25]1[CH:26]=[C:27]([CH3:32])[CH:28]=[C:29]([CH3:31])[CH:30]=1>[Cu]I.O1CCOCC1>[CH3:32][C:27]1[CH:26]=[C:25]([NH:9][C:1](=[O:8])[C:2]2[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=2)[CH:30]=[C:29]([CH3:31])[CH:28]=1 |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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26 μL
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Type
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reactant
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Smiles
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[C@@H]1([C@@H](CCCC1)N)N
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Name
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Quantity
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280 μL
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Type
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reactant
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Smiles
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BrC=1C=C(C=C(C1)C)C
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred magnetically at 110° C. for 23 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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evacuated
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CUSTOM
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Type
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CUSTOM
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Details
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The Schlenk tube was sealed
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The resulting suspension was cooled to room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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filtered through a 0.5×1 cm pad of silica gel eluting with 10 mL of ethyl acetate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by flash chromatography on silica gel (2×20 cm; hexane-ethyl acetate 3:1; 15 mL fractions)
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Outcomes
Product
Details
Reaction Time |
23 h |
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Name
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Type
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product
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Smiles
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CC=1C=C(C=C(C1)C)NC(C1=CC=CC=C1)=O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 419 mg | |
| YIELD: PERCENTYIELD | 90% | |
| YIELD: CALCULATEDPERCENTYIELD | 90.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
